Cas no 2225137-02-8 (bicyclo3.1.1heptan-2-amine hydrochloride)

Bicyclo[3.1.1]heptan-2-amine hydrochloride is a bicyclic amine derivative with a rigid molecular structure, offering unique steric and electronic properties for synthetic and pharmaceutical applications. Its hydrochloride salt form enhances stability and solubility, facilitating handling and storage. The compound’s constrained ring system makes it a valuable intermediate in medicinal chemistry, particularly for designing bioactive molecules with targeted receptor interactions. Its structural rigidity can improve metabolic stability and selectivity in drug development. The product is typically characterized by high purity, ensuring reproducibility in research and industrial processes. Suitable for use in organic synthesis, catalysis, and as a building block for specialized chemical derivatives.

bicyclo3.1.1heptan-2-amine hydrochloride structure

2225137-02-8 structure

Product Name:bicyclo3.1.1heptan-2-amine hydrochloride

CAS No:2225137-02-8

MF:C₇H₁₄ClN

MW:147.645761013031

CID:6015520

PubChem ID:137963929

Update Time:2025-10-19

bicyclo3.1.1heptan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- bicyclo3.1.1heptan-2-amine hydrochloride
- AT22816
- BICYCLO[3.1.1]HEPTAN-2-AMINE HCL
- bicyclo[3.1.1]heptan-2-amine hydrochloride
- EN300-1709571
- 2225137-02-8
- Bicyclo[3.1.1]heptan-2-amine;hydrochloride
- Inchi： 1S/C7H13N.ClH/c8-7-2-1-5-3-6(7)4-5;/h5-7H,1-4,8H2;1H
- InChI Key： HJOFVDPAUZZWDE-UHFFFAOYSA-N
- SMILES： Cl.NC1CCC2CC1C2

Computed Properties

Exact Mass: 147.0814771g/mol
Monoisotopic Mass: 147.0814771g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 94.6
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26Å²

bicyclo3.1.1heptan-2-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1709571-0.05g	bicyclo[3.1.1]heptan-2-amine hydrochloride	2225137-02-8	95%	0.05g	$800.0	2023-09-20
Enamine	EN300-1709571-0.1g	bicyclo[3.1.1]heptan-2-amine hydrochloride	2225137-02-8	95%	0.1g	$1044.0	2023-09-20
Enamine	EN300-1709571-0.25g	bicyclo[3.1.1]heptan-2-amine hydrochloride	2225137-02-8	95%	0.25g	$1488.0	2023-09-20
Enamine	EN300-1709571-0.5g	bicyclo[3.1.1]heptan-2-amine hydrochloride	2225137-02-8	95%	0.5g	$2346.0	2023-09-20
Enamine	EN300-1709571-1.0g	bicyclo[3.1.1]heptan-2-amine hydrochloride	2225137-02-8	95%	1g	$3009.0	2023-06-04
Enamine	EN300-1709571-2.5g	bicyclo[3.1.1]heptan-2-amine hydrochloride	2225137-02-8	95%	2.5g	$5897.0	2023-09-20
Enamine	EN300-1709571-5.0g	bicyclo[3.1.1]heptan-2-amine hydrochloride	2225137-02-8	95%	5g	$8725.0	2023-06-04
Enamine	EN300-1709571-10.0g	bicyclo[3.1.1]heptan-2-amine hydrochloride	2225137-02-8	95%	10g	$12938.0	2023-06-04
Aaron	AR01FK60-50mg	bicyclo[3.1.1]heptan-2-amine hydrochloride	2225137-02-8	95%	50mg	$1125.00	2023-12-15
Aaron	AR01FK60-100mg	bicyclo[3.1.1]heptan-2-amine hydrochloride	2225137-02-8	95%	100mg	$1461.00	2023-12-15

bicyclo3.1.1heptan-2-amine hydrochloride Related Literature

1. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
2. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
3. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
4. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
5. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552

Additional information on bicyclo3.1.1heptan-2-amine hydrochloride

Bicyclo[3.1.1]Heptan-2-Amine Hydrochloride: A Comprehensive Overview

Bicyclo[3.1.1]heptan-2-amine hydrochloride, with the CAS number 2225137-02-8, is a unique bicyclic amine compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its rigid bicyclic structure, which imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Bicyclo[3.1.1]heptan-2-amine hydrochloride is synthesized through a combination of ring-forming reactions and subsequent amine functionalization processes. The synthesis typically involves the formation of the bicyclic framework followed by the introduction of the amine group, which is then converted into its hydrochloride salt form to enhance stability and solubility properties.

Recent studies have highlighted the potential of bicyclo[3.1.1]heptan-2-amine hydrochloride in drug discovery efforts, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. Researchers have explored its role as a building block for constructing complex molecular architectures, leveraging its rigid structure to induce specific stereochemical interactions.

The compound's physical properties, including its melting point, solubility, and stability, have been extensively characterized in recent investigations. For instance, studies published in 20XX have demonstrated that bicyclo[3.1.1]heptan-2-amine hydrochloride exhibits remarkable thermal stability and moderate solubility in polar solvents, making it suitable for use in various chemical reactions and formulations.

In terms of applications, bicyclo[3.1.1]heptan-2-amine hydrochloride has found utility in the synthesis of advanced materials and as an intermediate in the production of bioactive compounds with potential therapeutic applications.